Cas no 898412-85-6 (3,4,7,9-tetramethyl-1-pentyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 3,4,7,9-tetramethyl-1-pentyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898412-85-6
• MF: C₁₆H₂₄N₆O₂
• MW: 332.400762557983
• CID: 5482208
• Update Time: 2025-07-28

3,4,7,9-tetramethyl-1-pentyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 3,4,7,9-tetramethyl-1-pentyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 3,4,7,9-tetramethyl-1-pentyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C16H24N6O2/c1-6-7-8-9-21-15-17-13-12(22(15)11(3)10(2)18-21)14(23)20(5)16(24)19(13)4/h11H,6-9H2,1-5H3
• InChI Key： ZCGZUBRUBFCLMU-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N=C1N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N=C(C([H])([H])[H])C([H])(C([H])([H])[H])N12

Additional information on 3,4,7,9-tetramethyl-1-pentyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Comprehensive Overview of 3,4,7,9-tetramethyl-1-pentyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 898412-85-6)

The compound 3,4,7,9-tetramethyl-1-pentyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 898412-85-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This purine derivative is characterized by its tetramethyl and pentyl substituents, which contribute to its distinct physicochemical properties. Researchers are particularly interested in its role as a bioactive scaffold for drug discovery, especially in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for novel heterocyclic compounds like 3,4,7,9-tetramethyl-1-pentyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione has surged, driven by advancements in medicinal chemistry and computational drug design. The compound's CAS No. 898412-85-6 is frequently searched in academic databases and patent filings, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its triazino-purine core is a focal point for designing inhibitors of kinases and phosphodiesterases, which are critical in treating inflammatory and neurodegenerative diseases.

The synthesis of 3,4,7,9-tetramethyl-1-pentyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione involves multi-step organic reactions, including cyclocondensation and alkylation strategies. Its lipophilic pentyl chain enhances membrane permeability, making it a candidate for central nervous system (CNS) drug delivery. This property aligns with current trends in blood-brain barrier (BBB) penetration research, a hot topic in neuropharmacology. Additionally, its methyl groups influence metabolic stability, a key consideration in prodrug development.

From an industrial perspective, CAS No. 898412-85-6 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalyst-free methods to produce this compound, reducing environmental impact. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing. Furthermore, its potential as a fluorescence probe for bioimaging applications has been investigated, leveraging its aromatic heterocycle for optical properties.

In summary, 3,4,7,9-tetramethyl-1-pentyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione represents a versatile compound with broad implications in drug discovery, material science, and biotechnology. Its CAS No. 898412-85-6 serves as a gateway for further exploration into its mechanistic roles and commercial viability. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in next-generation therapeutic agents and diagnostic tools.